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Compound of Interest

Compound Name: 5-Methylnonane

Cat. No.: B093649

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This document provides essential, step-by-
step guidance for the proper disposal of 5-methylnonane, a flammable liquid that requires
careful handling to mitigate safety and environmental risks.

Key Safety and Physical Data

Proper handling and disposal procedures are informed by the inherent physical and chemical
properties of the substance. The following table summarizes key quantitative data for 5-
methylnonane.

Property Value

Molecular Formula C10H22

Molecular Weight 142.28 g/mol [1]

Boiling Point 165 °C[2]

Flash Point 38 °C[2]

Density 0.73 g/cm?3[2]

Hazard Class 3 (Flammable Liquid)[2]
Packing Group 2]
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Experimental Protocol for Disposal

The following protocol outlines the detailed methodology for the safe collection and disposal of
5-methylnonane waste in a laboratory setting. This procedure is designed to comply with
general hazardous waste regulations for flammable organic solvents.

Materials:

o Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,
and a flame-retardant lab coat.

o Adesignated and properly labeled hazardous waste container for non-halogenated organic
solvents. The container should be made of a material compatible with 5-methylnonane and
have a secure, tight-fitting lid.

e Waste accumulation log.
¢ Spill containment materials (e.g., absorbent pads, sand).
Procedure:
o Container Preparation:
o Obtain a designated waste container for flammable organic liquids.

o Ensure the container is clearly and accurately labeled with "Hazardous Waste," the full
chemical name "5-Methylnonane," and the associated hazard pictograms (flammable
liquid).[3]

o The container should be stored in a well-ventilated area, away from sources of ignition
such as heat, sparks, or open flames.

o Waste Collection:

o Perform all transfers of 5-methylnonane waste within a certified chemical fume hood to
minimize inhalation exposure.
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o Carefully pour the waste 5-methylnonane into the designated hazardous waste container.
Avoid splashing.

o Do not overfill the container; a general guideline is to fill it to no more than 80% of its
capacity to allow for vapor expansion.

o Securely close the lid of the waste container immediately after adding the waste.

e Record Keeping:

o Log the amount of 5-methylnonane added to the waste container in the waste
accumulation log. This is crucial for regulatory compliance and for the final disposal
manifest.

o Storage of Waste Container:

o Store the sealed waste container in a designated satellite accumulation area that is secure
and clearly marked as a hazardous waste storage area.

o The storage area must be cool and well-ventilated.
o Ensure secondary containment is in place to capture any potential leaks or spills.
e Arranging for Disposal:

o Once the waste container is full, or if it has been in storage for a predetermined period (as
per institutional or local regulations), arrange for its disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Do not attempt to dispose of 5-methylnonane down the drain or in regular trash.[4]
Organic solvents are prohibited from being discharged into the sewer system.[4]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 5-methylnonane.
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Preparation & Collection
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Caption: Workflow for the proper disposal of 5-methylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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